2'-Bromo-4'-methoxybiphenyl-3-carboxylic acid

• IUPAC Name: 3-(2-bromo-4-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C14H11BrO3/c1-18-11-5-6-12(13(15)8-11)9-3-2-4-10(7-9)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key: ALOQAXGURYOTCY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC(=CC=C2)C(=O)O)Br
• Molecular Formula: C14H11BrO3
• DSSTOX Substance ID: DTXSID40681817
• Molecular Weight: 307.14 g/mol
• CAS RN: 1215206-38-4

Description

“2’-Bromo-4’-methoxybiphenyl-3-carboxylic acid” is a chemical compound with the CAS Number: 1215206-32-8. Its molecular weight is 307.14. The IUPAC name for this compound is 3’-bromo-4’-methoxy [1,1’-biphenyl]-3-carboxylic acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H11BrO3/c1-18-13-6-5-10 (8-12 (13)15)9-3-2-4-11 (7-9)14 (16)17/h2-8H,1H3, (H,16,17). This code provides a specific description of the molecule’s structure, including the positions of the bromine, methoxy, and carboxylic acid groups.

Scientific Research Applications

In Vivo Metabolism and Metabolites Identification

The in vivo metabolism of 2'-Bromo-4'-methoxybiphenyl-3-carboxylic acid and its derivatives has been a subject of study. Kanamori et al. (2002) investigated the metabolic pathways of a related compound, identifying various metabolites through processes such as deamination, reduction, oxidation, and acetylation, suggesting complex metabolic pathways for such compounds (Kanamori et al., 2002).

Chemical Synthesis and Reactivity

Synthesis and Structure of Derivatives

Research into the synthesis of bromophenol derivatives from natural sources like the red alga Rhodomela confervoides has led to the identification of several novel compounds, demonstrating the diversity of structures that can be derived from bromophenol bases (Zhao et al., 2004). Sharutin et al. (2017) detailed the synthesis of tris(5-bromo-2-methoxyphenyl)bismuth dicarboxylates, highlighting the structural intricacies and bonding in these compounds (Sharutin et al., 2017).

Fluorescent Labelling of Carboxylic Acids

Gatti et al. (1992) explored the use of 2-bromoacetyl-6-methoxynaphthalene as a fluorescent labeling reagent for HPLC analysis of biologically active carboxylic acids, showcasing the potential of brominated compounds in analytical chemistry (Gatti et al., 1992).

Crystallography and Molecular Structure

Structural Analysis and Molecular Interactions

Guzei et al. (2010) synthesized a related compound, providing insight into its molecular structure, including the planarity of the methoxy group with the phenyl ring and the tilt of the acetic acid substituent. The study elucidates how different substituents affect the molecular geometry and interactions, such as hydrogen bonding patterns (Guzei et al., 2010).

Mechanism of Action

The mechanism of action for this compound is not specified in the available resources. The mechanism of action typically refers to how a compound interacts in a biological system, which may not be applicable for this compound if it’s not intended for use as a drug or similar application.

Safety and Hazards

Specific safety and hazard information for this compound is not provided in the available resources. As with all chemicals, it should be handled with appropriate safety precautions to prevent exposure and contamination.